Cas no 1806848-14-5 (5-Aminomethyl-2-cyano-4-methylbenzoic acid)

• Product Name: 5-Aminomethyl-2-cyano-4-methylbenzoic acid
• CAS No: 1806848-14-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4946662
• Update Time: 2025-08-05

5-Aminomethyl-2-cyano-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-2-cyano-4-methylbenzoic acid

• Inchi： 1S/C10H10N2O2/c1-6-2-8(5-12)9(10(13)14)3-7(6)4-11/h2-3H,4,11H2,1H3,(H,13,14)
• InChI Key： LHDHGOHAOZIAIK-UHFFFAOYSA-N
• SMILES： OC(C1C(C#N)=CC(C)=C(CN)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: -1.9
• Topological Polar Surface Area: 87.1

Additional information on 5-Aminomethyl-2-cyano-4-methylbenzoic acid

5-Aminomethyl-2-cyano-4-methylbenzoic acid (CAS No. 1806848-14-5): A Comprehensive Overview

5-Aminomethyl-2-cyano-4-methylbenzoic acid (CAS No. 1806848-14-5) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique molecular structure, holds potential applications in various areas, including drug discovery and materials science. This article provides a detailed overview of 5-Aminomethyl-2-cyano-4-methylbenzoic acid, including its chemical properties, synthesis methods, and recent research developments.

The molecular formula of 5-Aminomethyl-2-cyano-4-methylbenzoic acid is C₁₀H₉N₂O₂, and its molecular weight is approximately 191.19 g/mol. The compound features a benzoic acid core with a cyano group at the 2-position, a methyl group at the 4-position, and an aminomethyl group at the 5-position. These functional groups contribute to the compound's reactivity and potential for forming various derivatives.

In terms of physical properties, 5-Aminomethyl-2-cyano-4-methylbenzoic acid is a white to off-white solid at room temperature. It is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. The compound's stability under different conditions, including temperature and pH, has been extensively studied to ensure its suitability for various applications.

The synthesis of 5-Aminomethyl-2-cyano-4-methylbenzoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-cyano-4-methylbenzoic acid with formaldehyde and ammonia to form the aminomethyl derivative. Another approach involves the reductive amination of 5-formyl-2-cyano-4-methylbenzoic acid with ammonia or an amine source. These synthetic methods have been optimized to improve yield and purity, making the compound more accessible for research and development purposes.

5-Aminomethyl-2-cyano-4-methylbenzoic acid has shown promise in various biological studies due to its unique chemical structure. Recent research has focused on its potential as a scaffold for drug discovery. For instance, studies have explored its ability to modulate specific protein-protein interactions, which are crucial in many disease pathways. Additionally, the compound's cyano group can be derivatized to introduce additional functionalities, enhancing its pharmacological properties.

In the context of medicinal chemistry, 5-Aminomethyl-2-cyano-4-methylbenzoic acid has been investigated for its anti-inflammatory and anti-cancer activities. Preliminary studies have demonstrated that certain derivatives of this compound exhibit potent inhibitory effects on inflammatory cytokines and cancer cell proliferation. These findings suggest that 5-Aminomethyl-2-cyano-4-methylbenzoic acid could serve as a valuable starting point for developing novel therapeutic agents.

Beyond its biological applications, 5-Aminomethyl-2-cyano-4-methylbenzoic acid has also found use in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of functional materials with applications in catalysis and sensing. Recent studies have explored the use of this compound as a ligand in coordination polymers and metal-organic frameworks (MOFs), which have shown promising properties in gas storage and separation.

To further advance the understanding and application of 5-Aminomethyl-2-cyano-4-methylbenzoic acid, ongoing research is focused on optimizing its synthesis methods, exploring new derivatives, and evaluating its biological activities in more depth. Collaborative efforts between chemists, biologists, and materials scientists are essential to fully realize the potential of this versatile compound.

In conclusion, 5-Aminomethyl-2-cyano-4-methylbenzoic acid (CAS No. 1806848-14-5) is a promising organic compound with a wide range of potential applications in chemical biology, medicinal chemistry, and materials science. Its unique molecular structure provides a foundation for developing novel derivatives with enhanced properties and functionalities. As research continues to uncover new insights into this compound's behavior and potential uses, it is likely to play an increasingly important role in various scientific disciplines.